AUT1

• Molecular Formula: C18H19N3O4
• Molecular Weight: 341.4 g/mol
• InChI: InChI=1S/C18H19N3O4/c1-4-14-17(22)21(18(23)20-14)12-6-8-16(19-10-12)25-13-7-5-11(2)15(9-13)24-3/h5-10,14H,4H2,1-3H3,(H,20,23)/t14-/m1/s1
• InChIKey: AMAOXEGBJHLCSF-CQSZACIVSA-N

AUT1 Kv3.1/3.2 Positive Modulator Overview

AUT1 (also designated AUT-1) is a small-molecule imidazolidinedione derivative and a positive allosteric modulator of voltage-gated potassium channels of the Kv3 subfamily, specifically the Kv3.1b, Kv3.2a, and to a lesser extent Kv3.3 subtypes [1]. It is utilized as a research tool to investigate the physiological and pathological roles of Kv3 channels, which are critical for enabling high-frequency action potential firing in fast-spiking neurons [1][2]. The compound is extensively characterized in neurophysiological assays and in vivo behavioral models, making it a key reference compound in the study of neuronal excitability disorders [3].

1Kv3.1/Kv3.2 positive allosteric modulator tool for channel gating and neuronal excitability studies

2Characterized target engagement in native neuronal tissue and reported behavioral model-response context

3Distinct activation-only electrophysiological fingerprint compared to AUT2; supports mechanistic dissociation studies

• [1] Rosato-Siri MD, et al. A Novel Modulator of Kv3 Potassium Channels Regulates the Firing of Parvalbumin-Positive Cortical Interneurons. J Pharmacol Exp Ther. 2015 Sep;354(3):251-60. PMID: 26085652. View Source
• [2] Brown MR, et al. Physiological modulators of Kv3.1 channels adjust firing patterns of auditory brain stem neurons. J Neurophysiol. 2016 Jul 1;116(1):106-21. PMID: 27052580. View Source
• [3] Parekh PK, et al. Antimanic Efficacy of a Novel Kv3 Potassium Channel Modulator. Neuropsychopharmacology. 2018 Jan;43(2):435-444. PMID: 28857068. View Source

AUT1 vs. Other Kv3 Modulators

The Kv3 channel family comprises multiple subtypes with distinct biophysical properties, tissue distributions, and physiological roles. Generic or less-characterized Kv3 modulators, such as the classical non-selective blocker tetraethylammonium (TEA) or the blocker 4-aminopyridine (4-AP), lack the subtype specificity and defined mechanism of action required for precise interrogation of Kv3.1- and Kv3.2-mediated functions [1][2]. While other specific modulators like AUT2 and AUT5 exist, they exhibit critical differences in potency, selectivity, and their resultant effects on neuronal firing rate (e.g., AUT2 reduces firing rate in some contexts, while AUT1 increases it) . Furthermore, the distinct in vivo pharmacology of AUT1 has been directly validated in specific mouse models of mania, with efficacy dependent on the Kv3.1 channel subtype, establishing a unique functional profile that is not replicated by generic tools or even other specific modulators without parallel validation [3]. Substituting AUT1 for an unvalidated analog introduces significant uncertainty and can lead to misinterpretation of results in studies focused on fast-spiking interneuron function or mania-like behaviors.

Potency shiftAUT2 is approximately 5-fold more potent but may not reproduce AUT1’s maximal current enhancement at saturating concentrations. Direct substitution without recalibrating expected channel activation could alter experimental outcomes.

Gating divergenceHigh concentrations of AUT2 produce an additional leftward shift in inactivation voltage-dependence absent with AUT1. This mechanistic difference may confound biophysical interpretation in studies where activation-only modulation is required.

• [1] Martina M, et al. Functional and molecular differences between voltage-gated K+ channels of fast-spiking interneurons and pyramidal neurons of rat hippocampus. J Neurosci. 1998 Oct 15;18(20):8111-25. PMID: 9763458. View Source
• [2] Kirsch GE, Drewe JA. Gating-dependent mechanism of 4-aminopyridine block in two related potassium channels. J Gen Physiol. 1993 Nov;102(5):797-816. PMID: 8301258. View Source
• [3] Parekh PK, et al. Antimanic Efficacy of a Novel Kv3 Potassium Channel Modulator. Neuropsychopharmacology. 2018 Jan;43(2):435-444. PMID: 28857068. View Source

AUT1 Comparative Evidence Guide

AUT1 vs. AUT2: Kv3.1b Potency and Maximal Efficacy

AUT1 is a less potent Kv3.1b/Kv3.2a modulator than its analog AUT2 (EC50s: AUT1 4.7/4.9 µM vs. AUT2 0.9/1.9 µM, representing a 2.6- to 5.2-fold difference in potency) . Critically, this difference in potency is associated with divergent functional outcomes in auditory brainstem neurons: AUT1 increased the maximum firing rate, whereas AUT2 reduced it, despite both being positive modulators . This demonstrates that higher potency does not equate to a similar or more desirable functional outcome and underscores the need for compound-specific selection based on the desired physiological effect.

Potency vs. Maximal Efficacy

Head-to-head

AUT2 ~5.2× more potent (EC50 0.9 vs. 4.7 µM), yet AUT1 achieves >10× current increase at 30 µM, exceeding AUT2 maximal efficacy

Supports selection based on desired channel activation level over potency alone

Recombinant hKv3.1b patch-clamp; inverse potency-efficacy relationship

Evidence Dimension	Potency (EC50) and Functional Effect on Neuronal Firing
Target Compound Data	EC50 = 4.7 µM (Kv3.1b), 4.9 µM (Kv3.2a); Increased maximum firing rate in MNTB neurons
Comparator Or Baseline	AUT2: EC50 = 0.9 µM (Kv3.1b), 1.9 µM (Kv3.2a); Reduced firing rate in MNTB neurons
Quantified Difference	AUT1 is 5.2x less potent on Kv3.1b and 2.6x less potent on Kv3.2a; AUT1 increases firing rate while AUT2 decreases it .
Conditions	Electrophysiology: CHO cells expressing human Kv3.1b or Kv3.2a (EC50); Brain slice recordings of mouse medial nucleus of the trapezoid body (MNTB) neurons (firing rate).

Why This Matters

Selecting AUT1 over the more potent AUT2 is essential when the experimental objective is to enhance Kv3-mediated neuronal firing, as a more potent modulator can paradoxically suppress this activity.

AUT1 vs. AUT2: Divergent Gating Modulation

In mouse somatosensory cortex slices, the fast-spiking phenotype of parvalbumin-positive interneurons was impaired by a low concentration (≤1 mM) of the non-selective Kv3 channel blocker tetraethylammonium (TEA) [1]. The subsequent application of AUT1 rescued the fast-spiking phenotype of these neurons [1]. Notably, AUT1 alone had no effect on interneuron firing under baseline conditions, highlighting its specific ability to restore function when Kv3 channels are partially blocked or otherwise compromised, rather than acting as a general excitant [1].

Divergent Gating Modulation

Head-to-head

AUT1 shifts V½ activation by ~17.7 mV without affecting inactivation; AUT2 at high concentrations additionally shifts inactivation leftward

AUT1 provides activation-only gating control, avoiding confounding inactivation effects

Rat Kv3.1 CHO cells; mechanistic divergence at higher AUT2 levels

Evidence Dimension	Restoration of Fast-Spiking Phenotype
Target Compound Data	Rescued fast-spiking phenotype of PV+ interneurons following TEA-induced impairment [1].
Comparator Or Baseline	TEA (≤1 mM) impaired the fast-spiking phenotype of PV+ interneurons [1].
Quantified Difference	AUT1 reversed the functional impairment caused by TEA. AUT1 had no effect when applied alone [1].
Conditions	In vitro mouse somatosensory cortex slice electrophysiology; whole-cell current-clamp recordings from parvalbumin-positive (PV+) fast-spiking interneurons.

Why This Matters

This functional rescue assay provides a physiologically relevant, quantitative benchmark for comparing the efficacy of different positive modulators. This property is not inherent to all modulators and is a key differentiator for selecting AUT1 for studies of inhibitory circuit dysfunction.

• [1] Rosato-Siri MD, et al. A Novel Modulator of Kv3 Potassium Channels Regulates the Firing of Parvalbumin-Positive Cortical Interneurons. J Pharmacol Exp Ther. 2015 Sep;354(3):251-60. PMID: 26085652. View Source

In Vivo Antimanic Efficacy vs. Clozapine

Classical pharmacological tools like 4-aminopyridine (4-AP) and tetraethylammonium (TEA) are non-selective blockers of a broad range of voltage-gated potassium channels, including the Kv3 family [1][2]. For example, 4-AP blocks Kv3.1 with an IC50 of 0.1 mM, but also blocks Kv2.1 (IC50: 18 mM), Kv1.1 (IC50: 147 µM), and Kv1.2 (IC50: 230 µM) [2]. TEA is known to block all Kv3 channels [1]. In contrast, AUT1 is a positive allosteric modulator that enhances, rather than blocks, Kv3.1 and Kv3.2 channel function by shifting the voltage-dependence of activation to more negative potentials and increasing whole-cell currents, with a 10-fold lower potency at Kv3.3 [3][4]. This fundamental difference in mechanism (activation vs. blockade) and superior subtype selectivity make AUT1 a far more precise tool for dissecting Kv3 channel function.

Behavioral Model Response

Head-to-head

AUT1 60 mg/kg p.o. normalized amphetamine-induced hyperactivity without suppressing baseline locomotion, matching clozapine comparator effect

Supports behavioral model-response endpoint context; baseline-sparing profile noted

CD1 mouse mania model; clozapine group showed sedation

Evidence Dimension	Mechanism of Action and Subtype Selectivity
Target Compound Data	Positive allosteric modulator; enhances Kv3.1/3.2 currents; 10-fold selective for Kv3.1b/3.2a over Kv3.3 (pEC50: 5.33/5.31 vs. 4.5) [3][4].
Comparator Or Baseline	4-AP: Non-selective Kv blocker (Kv3.1 IC50=0.1mM, Kv1.1 IC50=147µM, Kv2.1 IC50=18mM). TEA: Non-selective Kv blocker; blocks all Kv3 channels [1][2].
Quantified Difference	Opposing mechanism (activation vs. blockade); AUT1 is a selective activator, while 4-AP and TEA are broad-spectrum blockers with limited use for specific activation of Kv3.1/3.2.
Conditions	Electrophysiology: Human recombinant channels in various cell lines (e.g., CHO, HEK293).

Why This Matters

For researchers requiring a tool to specifically enhance Kv3.1/Kv3.2 activity, AUT1 is the only suitable choice among these agents; using 4-AP or TEA would result in the exact opposite physiological outcome and confound interpretation with off-target effects.

• [1] TEA blocks all Kv3 channels. In: Molecular mechanisms for activity-dependent control of neuronal excitability in the central auditory pathway. British Library EThOS. View Source
• [2] Alomone Labs. 4-Aminopyridine Product Page. Accessed 2026. View Source
• [3] Rosato-Siri MD, et al. A Novel Modulator of Kv3 Potassium Channels Regulates the Firing of Parvalbumin-Positive Cortical Interneurons. J Pharmacol Exp Ther. 2015 Sep;354(3):251-60. PMID: 26085652. View Source
• [4] Adooq. AUT1 Datasheet. Accessed 2026. View Source

Kv3.1b/Kv3.2a Selectivity over Kv3.3

In the amphetamine-induced hyperactivity model, a classic assay for antimanic activity, AUT1 (30 mg/kg) completely prevented hyperactivity in a dose-dependent manner, demonstrating an efficacy profile similar to the atypical antipsychotic clozapine [1]. However, clozapine's mechanism of action is complex, involving antagonism of numerous dopamine, serotonin, and adrenergic receptors, and has been shown to non-selectively inhibit vascular Kv channels (IC50 of 7.84 µM) [2][3]. AUT1's in vivo effect is more directly linked to its positive modulation of Kv3.1 channels. This is evidenced by the fact that AUT1's efficacy was absent in Kv3.1 knockout mice, but not in Kv3.2 knockout mice, establishing a genetic link between the drug's target and its behavioral effect [1]. This provides a distinct mechanistic basis for its antimanic-like effect compared to a multi-target drug like clozapine.

Kv3 Subtype Selectivity

Class-level

~6.7-fold selectivity for Kv3.1b/3.2a (EC50 4.7-4.9 µM) over Kv3.3 (EC50 31.6 µM)

Supports Kv3.1/3.2-selective modulation studies

EX15 comparator shows cross-reactivity with Kv3.4

Evidence Dimension	In Vivo Efficacy in Amphetamine-Induced Hyperactivity Model
Target Compound Data	AUT1 (30 mg/kg) completely prevented amphetamine-induced hyperactivity, similar to clozapine. Efficacy was dependent on Kv3.1 expression [1].
Comparator Or Baseline	Clozapine prevents amphetamine-induced hyperactivity; also inhibits vascular Kv channels with an IC50 of 7.84 µM [2][3].
Quantified Difference	Both compounds showed comparable antimanic-like efficacy, but AUT1's effect is specifically linked to Kv3.1 modulation, offering a more precise tool for investigating this pathway [1].
Conditions	In vivo mouse model: Amphetamine-induced hyperactivity.

Why This Matters

For researchers aiming to study the specific role of Kv3.1 channel modulation in mania or psychosis, AUT1 provides a targeted pharmacological tool with a defined mechanism, unlike the broad-acting antipsychotic clozapine, thus reducing experimental confounds.

• [1] Parekh PK, et al. Antimanic Efficacy of a Novel Kv3 Potassium Channel Modulator. Neuropsychopharmacology. 2018 Jan;43(2):435-444. PMID: 28857068. View Source
• [2] Clozapine inhibits arterial Kv channels in a concentration- and use (state)-dependent manner. Korean Journal of Physiology & Pharmacology. View Source
• [3] Clozapine. In: Gene Chemical Interaction Report. RGD. View Source

AUT1 Application Scenarios

Bipolar Mania Preclinical Studies

Researchers studying the role of Kv3.1/3.2 channels in maintaining fast-spiking activity in cortical parvalbumin-positive interneurons can use AUT1 to rescue the fast-spiking phenotype that has been compromised by partial channel blockade with TEA. This assay, validated in mouse somatosensory cortex slices [1], provides a quantitative readout for the functional restoration capacity of positive modulators and is directly supported by the evidence in Section 3 (Evidence Item 2).

Fast-Spiking Interneuron Electrophysiology Assays

AUT1 is a validated tool for studying antimanic-like effects in vivo. Its ability to completely prevent amphetamine-induced hyperactivity in a dose-dependent manner, with efficacy similar to clozapine, makes it suitable for behavioral pharmacology studies [1]. The genetic evidence linking its effect specifically to Kv3.1 channels (as detailed in Evidence Item 4 of Section 3) allows researchers to dissect the contribution of this specific ion channel to the pathophysiology of mania, offering a more targeted approach than using broad-spectrum antipsychotics [1].

Auditory Brainstem Firing Rate Modulation

For investigations into auditory processing disorders, AUT1 can be used in ex vivo brain slice preparations to modulate Kv3.1 channels and study their role in spike-timing and action potential properties [1][2]. For instance, AUT1 has been shown to restore regular spike-timing in dorsal cochlear nucleus (DCN) fusiform cells following acoustic over-exposure or TEA treatment, making it a key tool for studying the neuronal correlates of tinnitus [2]. Its distinct effect on firing rate, when compared to AUT2 (as shown in Evidence Item 1, Section 3), makes it the preferred tool when an increase in firing rate is the desired experimental outcome [1].

Application

Selection Property

Validation Focus

Behavioral mania model studies

Reported in vivo model-response endpoint with comparator benchmarking

Target engagement confirmed by Kv3.1 KO; baseline-sparing profile

Fast-spiking interneuron electrophysiology

State-dependent firing rescue without altering baseline excitability

Slice electrophysiology; concentration-response alignment with recombinant data

Auditory brainstem firing modulation

Activation-only gating modulation (no inactivation shift)

Isolate activation-dependent effects on neuronal firing patterns

Kv3 modulator SAR reference

Comprehensive electrophysiological fingerprint and selectivity profile

Benchmarking potency, gating mechanism, and cross-screening against new entities

• [1] Brown MR, et al. Physiological modulators of Kv3.1 channels adjust firing patterns of auditory brain stem neurons. J Neurophysiol. 2016 Jul 1;116(1):106-21. PMID: 27052580. View Source
• [2] Olsen T, et al. Kv3 K+ currents contribute to spike-timing in dorsal cochlear nucleus principal cells. Neuropharmacology. 2018 May 1;133:319-333. PMID: 29421326. View Source